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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and spectroscopic

characterization of 9-Anthraldehyde hydrazone, a valuable building block in medicinal

chemistry and materials science. This document details the experimental protocol for its

preparation and presents its comprehensive spectroscopic data, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) information.

Synthesis of 9-Anthraldehyde Hydrazone
The synthesis of 9-Anthraldehyde hydrazone is achieved through a condensation reaction

between 9-Anthraldehyde and hydrazine monohydrate. The workflow for this synthesis is

depicted below.
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Caption: Reaction workflow for the synthesis of 9-Anthraldehyde hydrazone.
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Experimental Protocol
The following protocol is adapted from a published procedure for the synthesis of 9-
Anthraldehyde hydrazone[1].

Materials:

9-Anthraldehyde (1.06 g, 5.16 mmol)

64-65% Hydrazine monohydrate (3 ml, ~61.8 mmol)

Absolute Ethanol (10 ml)

Procedure:

To a solution of 9-anthraldehyde in absolute ethanol at room temperature, add hydrazine

monohydrate.

Heat the reaction mixture under reflux for 2 hours.

After the reflux period, allow the mixture to cool to room temperature.

Collect the resulting yellow precipitate by filtration.

Purify the crude product by recrystallization from ethanol to yield 9-Anthraldehyde
hydrazone as a yellow solid.

Spectroscopic Data
The structural confirmation of the synthesized 9-Anthraldehyde hydrazone is based on the

following spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra were recorded on a 500 MHz spectrometer using CDCl₃ as the solvent[1].

Table 1: ¹H NMR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.80 s 1H Ar-H

8.49 d, J = 8.7 Hz 2H Ar-H

8.43 s 1H Ar-H

8.00 d, J = 8.1 Hz 2H Ar-H

7.55–7.44 m 4H Ar-H

5.91 s 2H NH₂

Table 2: ¹³C NMR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]
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Chemical Shift (δ) ppm

140.94

131.42

129.96

128.84

128.30

126.73

126.28

125.53

125.22

125.16

77.34

77.29

77.08

76.83

Infrared (IR) Spectroscopy
The FT-IR spectrum was recorded using an ATR (Attenuated Total Reflectance) accessory[1].

Table 3: FT-IR Spectroscopic Data for 9-Anthraldehyde Hydrazone[1]

Wavenumber (cm⁻¹) Assignment

3363 N-H stretch (NH₂)

1620 C=N stretch

80
(Likely a typo in the source, possibly aromatic

C-H bending)
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Mass Spectrometry (MS)
The mass spectrometric data confirms the molecular weight of the compound.

Table 4: Mass Spectrometry Data for 9-Anthraldehyde Hydrazone

Parameter Value Source

Molecular Formula C₁₅H₁₂N₂ PubChem[2]

Molecular Weight 220.27 g/mol PubChem[2]

Exact Mass 220.100048391 Da PubChem (Computed)[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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